![molecular formula C9H18N2O2 B6168362 N-(2-hydroxyethyl)azepane-1-carboxamide CAS No. 1485264-71-8](/img/no-structure.png)
N-(2-hydroxyethyl)azepane-1-carboxamide
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Description
“N-(2-hydroxyethyl)azepane-1-carboxamide” is a chemical compound with the CAS Number: 1485264-71-8 . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular weight of “N-(2-hydroxyethyl)azepane-1-carboxamide” is 186.25 . The InChI Code is 1S/C9H18N2O2/c12-8-5-10-9(13)11-6-3-1-2-4-7-11/h12H,1-8H2,(H,10,13) .Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis of N-(2-hydroxyethyl)azepane-1-carboxamide can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "Azepane", "2-bromoethanol", "Sodium hydride", "Chloroform", "Methanol", "Acetic anhydride", "Ammonia" ], "Reaction": [ "Azepane is reacted with 2-bromoethanol in the presence of sodium hydride to form N-(2-hydroxyethyl)azepane.", "N-(2-hydroxyethyl)azepane is then reacted with chloroform and methanol to form N-(2-chloroacetyl)azepane-1-carboxamide.", "The N-(2-chloroacetyl)azepane-1-carboxamide is then reacted with ammonia to form the final product, N-(2-hydroxyethyl)azepane-1-carboxamide." ] } | |
CAS RN |
1485264-71-8 |
Product Name |
N-(2-hydroxyethyl)azepane-1-carboxamide |
Molecular Formula |
C9H18N2O2 |
Molecular Weight |
186.3 |
Purity |
95 |
Origin of Product |
United States |
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